Ethyl alpha-chloro-6-methoxy-2-naphthylacetate

• Molecular Formula: C15H15ClO3
• Molecular Weight: 278.73 g/mol
• IUPAC Name: ethyl 2-chloro-2-(6-methoxynaphthalen-2-yl)acetate
• InChI: InChI=1S/C15H15ClO3/c1-3-19-15(17)14(16)12-5-4-11-9-13(18-2)7-6-10(11)8-12/h4-9,14H,3H2,1-2H3
• InChI Key: INIMOPZIHNLQDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC2=C(C=C1)C=C(C=C2)OC)Cl

Description

Ethyl alpha-chloro-6-methoxy-2-naphthylacetate is a useful research compound. Its molecular formula is C15H15ClO3 and its molecular weight is 278.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.747 mole of ethyl α-chloro-6-methoxy-2-naphthylglycolate is stirred with 106.67 g. (0.895 mole) of thionyl chloride at room temperature for 24 hours and then heated to reflux for 6 hours. The cold reaction mixture is poured into 1125 ml. of ice-cold water with stirring. The mixture is extracted with 800 ml. of ether. The ethereal solution is washed with 450 ml. of cold saturated sodium hydrocarbonate solution followed by washing twice, each time with 250 ml. of cold water. The ethereal solution is dried over anhydrous sodium sulfate and filtered. The solvent is removed in vacuo to obtain ethyl α-chloro-6-methoxy-2-naphthylacetate.